Cas no 150025-93-7 ((1S)-1-(3,4-dichlorophenyl)ethanamine)

• Product Name: (1S)-1-(3,4-dichlorophenyl)ethanamine
• CAS No: 150025-93-7
• MF: C₈H₉Cl₂N
• MW: 190.069760084152
• MDL: MFCD07772667
• CID: 135758
• Update Time: 2025-09-28

(1S)-1-(3,4-dichlorophenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3,4-Dichlorophenyl)ethanamine
• Benzenemethanamine, 3,4-dichloro-a-methyl-, (S)-
• BENZENEMETHANAMINE, 3,4-DICHLORO-Α-METHYL-, (ΑS)-
• Benzenemethanamine,3,4-dichloro-a-methyl-,(aS)-
• (1S)-1-(3,4-dichlorophenyl)ethan-1-amine
• AC1LGEOK
• AC1Q29HP
• CHEMBL144333
• CTK5J1379
• MolPort-005-313-379
• SureCN5862322
• (1R)-1-(3,4-dichlorophenyl)ethylaMine
• Benzenemethanamine, 3,4-dichloro-.alpha.-methyl-, (.alpha.S)-
• (1S)-1-(3,4-dichlorophenyl)ethanamine
• UJUFOUVXOUYYRG-YFKPBYRVSA-N
• BDBM50217344
• 7502AA
• 1(S)-(3,4-dichlorophenyl)ethylamine
• (S)-alpha-Methyl-3,4-dichlorobenzenemethanamine
• Benzenemethanamine, 3,4-dichloro-alpha-methyl-, (alph

• MDL： MFCD07772667
• Inchi： 1S/C8H9Cl2N/c1-5(11)6-2-3-7(9)8(10)4-6/h2-5H,11H2,1H3/t5-/m0/s1
• InChI Key： UJUFOUVXOUYYRG-YFKPBYRVSA-N
• SMILES： ClC1=C(C=CC(=C1)[C@H](C)N)Cl

Computed Properties

• Exact Mass: 189.01100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• XLogP3: 3.1
• Topological Polar Surface Area: 26

Experimental Properties

• PSA: 26.02000
• LogP: 3.71340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides